ethyl 4-hydroxy-2-(3-methoxyphenyl)-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 2-(3-methoxyphenyl)-6-oxo-1H-pyrimidine-5-carboxylate
• InChI: InChI=1S/C14H14N2O4/c1-3-20-14(18)11-8-15-12(16-13(11)17)9-5-4-6-10(7-9)19-2/h4-8H,3H2,1-2H3,(H,15,16,17)
• InChI Key: YQBCAZKPSCFNCE-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(NC1=O)C2=CC(=CC=C2)OC
• Molecular Formula: C14H14N2O4
• Molecular Weight: 274.27 g/mol

Description

Ethyl 4-hydroxy-2-(3-methoxyphenyl)-5-pyrimidinecarboxylate is a chemical compound that belongs to the class of pyrimidine derivatives. It has gained significant attention in the scientific community due to its potential application in various fields such as medicine, agriculture, and material science.

Mechanism of Action

The mechanism of action of ethyl 4-hydroxy-2-(3-methoxyphenyl)-5-pyrimidinecarboxylate is not fully understood. However, it has been suggested that the compound exerts its effects by scavenging free radicals and inhibiting the production of pro-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells by activating caspase enzymes.
Biochemical and Physiological Effects
Studies have shown that ethyl 4-hydroxy-2-(3-methoxyphenyl)-5-pyrimidinecarboxylate has a significant impact on various biochemical and physiological processes. It has been shown to reduce oxidative stress, inflammation, and tumor growth in animal models. Additionally, it has been reported to improve cognitive function and memory in mice.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 4-hydroxy-2-(3-methoxyphenyl)-5-pyrimidinecarboxylate in lab experiments include its low cost, easy synthesis method, and potential applications in various scientific fields. However, the limitations include its low solubility in water, which may affect its bioavailability and efficacy in vivo.

Future Directions

There are several future directions for the research and development of ethyl 4-hydroxy-2-(3-methoxyphenyl)-5-pyrimidinecarboxylate. These include investigating its potential as a therapeutic agent for neurodegenerative diseases, exploring its use as an agricultural pesticide, and studying its potential as a material for optoelectronic devices. Additionally, further research is needed to understand its mechanism of action and optimize its pharmacokinetic properties for clinical use.
Conclusion
In conclusion, ethyl 4-hydroxy-2-(3-methoxyphenyl)-5-pyrimidinecarboxylate is a promising compound with potential applications in various scientific fields. Its synthesis method is relatively simple, and it has been shown to have significant biochemical and physiological effects. However, further research is needed to fully understand its mechanism of action and optimize its properties for clinical use.

Synthesis Methods

The synthesis of ethyl 4-hydroxy-2-(3-methoxyphenyl)-5-pyrimidinecarboxylate involves the reaction between 3-methoxybenzaldehyde, ethyl acetoacetate, and urea in the presence of a catalyst such as piperidine. The reaction takes place under reflux conditions for several hours, followed by purification through recrystallization. The yield of the compound ranges from 60-80% depending on the reaction conditions.

Scientific Research Applications

Ethyl 4-hydroxy-2-(3-methoxyphenyl)-5-pyrimidinecarboxylate has shown promising results in various scientific research applications. It has been studied for its potential as an antioxidant, anti-inflammatory, antitumor, and antimicrobial agent. Additionally, it has been investigated for its role in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.